Cas no 54498-52-1 (Cholestan-7-one, cyclic 1,2-ethanediyl acetal, (5alpha)-)

• Product Name: Cholestan-7-one, cyclic 1,2-ethanediyl acetal, (5alpha)-
• CAS No: 54498-52-1
• MF: C₂₉H₅₀O₂
• MW: 430.706109523773
• CID: 941590
• Update Time: 2023-11-19

Cholestan-7-one, cyclic 1,2-ethanediyl acetal, (5alpha)- Chemical and Physical Properties

Names and Identifiers

• Cholestan-7-one, cyclic 1,2-ethanediyl acetal, (5alpha)-
• 5alpha-Cholestan-7-one ethylene acetal
• CID 101323738
• 5α-Cholestan-7-one ethylene acetal
• Cholestan-7-one, cyclic 1,2-ethanediyl acetal, (5α)- (9CI)

• Inchi： 1S/C29H50O2/c1-20(2)9-8-10-21(3)23-12-13-24-26-25(14-16-28(23,24)5)27(4)15-7-6-11-22(27)19-29(26)30-17-18-31-29/h20-26H,6-19H2,1-5H3/t21-,22-,23-,24+,25+,26+,27+,28-/m1/s1
• InChI Key： ATYGMLMJIQNUHX-DEULAYMQSA-N
• SMILES： O1CCOC21C[C@H]1CCCC[C@]1(C)[C@H]1CC[C@]3(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]3[C@@H]12

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 637
• Topological Polar Surface Area: 18.5

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 500.3±25.0 °C(Predicted)